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Compound of Interest

Compound Name: Nanangenine B

Cat. No.: B2499757

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides a comprehensive overview of the physical, chemical, and
biological properties of Nanangenine B, a drimane sesquiterpenoid isolated from the novel
Australian fungus, Aspergillus nanangensis. This document is intended for researchers,
scientists, and professionals in the field of drug development who are interested in the
therapeutic potential of this natural product.

Physicochemical Properties

Nanangenine B is a drimane sesquiterpenoid lactone characterized by a C6 acyl chain. Its
structure has been elucidated through detailed spectroscopic analysis and confirmed by single-
crystal X-ray diffraction.

Table 1: Physical and Chemical Properties of Nanangenine B
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Property Value Source
Molecular Formula C21H3206 [1]
Molecular Weight 380.5 g/mol [1]
Appearance White powder [2]

200 nm (log € 4.08), 208 nm
UV Amax (MeCN) (2]

(log € 3.76)

[M+Na]* calculated for
HRMS-ESI (+, m/z) C21H32NaOe*: 403.2091; 2]
found: 403.2096

Melting Point Not reported

Solubility Not reported

Biological Activity

Nanangenine B has demonstrated notable cytotoxic and antibacterial activities. Further
research is warranted to explore its full therapeutic potential and mechanism of action.

Table 2: Biological Activity of Nanangenine B

o Cell Line /
Activity 5 . ICs0 Source
rganism

. NS-1 mouse myeloma
Cytotoxicity I 38 pug/mL [1]
cells

Antibacterial Activity Bacillus subtilis 62 pg/mL [1]

Experimental Protocols
Isolation of Nanangenine B from Aspergillus
hanangensis

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.researchgate.net/publication/268497883_Study_on_the_Cytotoxic_Activity_of_Drimane_Sesquiterpenes_and_Nordrimane_Compounds_against_Cancer_Cell_Lines
https://www.researchgate.net/publication/268497883_Study_on_the_Cytotoxic_Activity_of_Drimane_Sesquiterpenes_and_Nordrimane_Compounds_against_Cancer_Cell_Lines
https://pmc.ncbi.nlm.nih.gov/articles/PMC9031474/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9031474/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9031474/
https://www.benchchem.com/product/b2499757?utm_src=pdf-body
https://www.benchchem.com/product/b2499757?utm_src=pdf-body
https://www.researchgate.net/publication/268497883_Study_on_the_Cytotoxic_Activity_of_Drimane_Sesquiterpenes_and_Nordrimane_Compounds_against_Cancer_Cell_Lines
https://www.researchgate.net/publication/268497883_Study_on_the_Cytotoxic_Activity_of_Drimane_Sesquiterpenes_and_Nordrimane_Compounds_against_Cancer_Cell_Lines
https://www.benchchem.com/product/b2499757?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2499757?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The following protocol is based on the methodology described for the isolation of
nanangenines.

3.1.1. Fungal Cultivation
o Aspergillus nanangensis is cultured on solid rice medium.

e The fungus is grown for a specified period under controlled temperature and humidity to
allow for the production of secondary metabolites.

3.1.2. Extraction of Metabolites

e The solid rice culture is exhaustively extracted with an organic solvent such as ethyl acetate.
e The solvent is evaporated under reduced pressure to yield a crude extract.

3.1.3. Fractionation and Purification

e The crude extract is subjected to fractionation using reversed-phase preparative High-
Performance Liquid Chromatography (HPLC).

o A gradient elution system with solvents such as acetonitrile and water is employed to
separate the components of the crude extract.

o Fractions are collected and analyzed, typically by thin-layer chromatography (TLC) or
analytical HPLC.

e Fractions containing Nanangenine B are pooled and further purified by repeated HPLC until
a pure compound is obtained.

3.1.4. Structure Elucidation

e The structure of the purified Nanangenine B is confirmed using various spectroscopic
techniques, including High-Resolution Electrospray lonization Mass Spectrometry (HRMS-
ESI) and Nuclear Magnetic Resonance (NMR) spectroscopy (*H, 13C, COSY, HMBC, HSQC).

e The absolute configuration is determined by single-crystal X-ray diffraction analysis.
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Visualizations
Proposed Biosynthetic Pathway of Nanangenines

The following diagram illustrates a plausible biosynthetic pathway for the nanangenine family of
compounds, highlighting the key enzymatic steps.
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Acylated Drimenol xidized Intermediates

Click to download full resolution via product page

Caption: Proposed biosynthetic pathway of Nanangenine B.

Hypothetical Signaling Pathway for Cytotoxicity

Based on the known mechanisms of related drimane sesquiterpenoids, the following diagram
proposes a potential signaling pathway for the cytotoxic effects of Nanangenine B in cancer
cells, particularly those of B-cell lineage like myeloma.
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Caption: Hypothetical cytotoxic signaling pathway of Nanangenine B.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Nanangenine B:
Physical, Chemical, and Biological Properties]. BenchChem, [2025]. [Online PDF]. Available
at: [https://lwww.benchchem.com/product/b2499757#physical-and-chemical-properties-of-
nanangenine-b]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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